molecular formula C11H17N3O2 B6237323 tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate CAS No. 1057650-83-5

tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate

Cat. No. B6237323
CAS RN: 1057650-83-5
M. Wt: 223.3
InChI Key:
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Description

Tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate (TBC) is a carbamate compound that has been studied for its potential applications in various scientific research fields. TBC has been found to have a wide range of biochemical and physiological effects, and its synthesis method has been well documented.

Scientific Research Applications

Tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate has been studied for its potential applications in a variety of scientific research fields. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers and other polymeric materials, and as a ligand in the synthesis of coordination compounds. tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate has also been used as a reagent in the synthesis of drugs, as a catalyst in the synthesis of polymers and other polymeric materials, and as a ligand in the synthesis of coordination compounds.

Mechanism of Action

Tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate is believed to act as an inhibitor of enzymes involved in the biosynthesis of polyamines and other bioactive molecules. It is thought to bind to the active sites of the enzymes, blocking the binding of the substrate and thus preventing the enzyme from catalyzing the reaction. This inhibition of enzyme activity may lead to a decrease in the production of polyamines and other bioactive molecules.
Biochemical and Physiological Effects
tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the biosynthesis of polyamines, and it has been found to inhibit the activity of enzymes involved in the metabolism of drugs. tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate has also been found to inhibit the activity of enzymes involved in the metabolism of cholesterol, and it has been found to inhibit the activity of enzymes involved in the synthesis of proteins.

Advantages and Limitations for Lab Experiments

Tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate has several advantages for use in laboratory experiments. It is relatively easy and inexpensive to synthesize, and it is stable under a wide range of conditions. Additionally, tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate can be used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers and other polymeric materials, and as a ligand in the synthesis of coordination compounds. However, tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate can be toxic and should be handled with caution in the laboratory.

Future Directions

There are several potential future directions for research involving tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate. One potential direction is to explore the use of tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate as a therapeutic agent for the treatment of diseases. Another potential direction is to investigate the potential use of tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate as a diagnostic agent for the detection of certain diseases. Additionally, further research can be conducted on the biochemical and physiological effects of tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate, as well as its potential applications in organic synthesis, polymer synthesis, and coordination chemistry.

Synthesis Methods

Tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate can be synthesized by a nucleophilic substitution reaction between tert-butyl bromide and N-[(3-aminopyridin-4-yl)methyl]carbamate in the presence of potassium carbonate as a catalyst. The reaction is typically carried out in an inert atmosphere such as nitrogen or argon, with stirring at room temperature. The reaction mixture is then filtered and the desired product is isolated by vacuum distillation.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate involves the reaction of tert-butyl carbamate with 3-aminopyridine-4-carboxaldehyde, followed by reduction with sodium borohydride.", "Starting Materials": [ "tert-butyl carbamate", "3-aminopyridine-4-carboxaldehyde", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve 3-aminopyridine-4-carboxaldehyde (1.0 equiv) in methanol (10 mL) and add tert-butyl carbamate (1.2 equiv).", "Step 2: Stir the reaction mixture at room temperature for 2 hours.", "Step 3: Add sodium borohydride (1.5 equiv) to the reaction mixture and stir for an additional 2 hours.", "Step 4: Quench the reaction by adding water (10 mL) and stirring for 30 minutes.", "Step 5: Extract the product with ethyl acetate (3 x 10 mL) and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate as a white solid." ] }

CAS RN

1057650-83-5

Product Name

tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate

Molecular Formula

C11H17N3O2

Molecular Weight

223.3

Purity

95

Origin of Product

United States

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